2-Methylbutanoic acid 2-Methylbutanoic acid 2-methylbutyric acid is a methylbutyric acid comprising a butyric acid core carrying a 2-methyl substituent. Produced from amino acid leucine during nutrient starvation in bacteria. It has a role as a bacterial metabolite and a human metabolite. It is a conjugate acid of a 2-methylbutyrate.
Carbopol 974P is a highly carboxylated polymer composed of lightly cross-linked polyacrylic acid with a broad-spectrum mechanism based on acidification of pathogens. It was under development by ReProtect LLC. It is a gel that may help both block the spread of sexually transmitted diseases and reduce unwanted pregnancies. The compound, known as BufferGel, was in advanced clinical trials for its ability to prevent pregnancy, but was discontinued.
2-Methylbutanoic acid is a natural product found in Francisella tularensis, Angelica gigas, and other organisms with data available.
2-Methylbutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 116-53-0
VCID: VC20850456
InChI: InChI=1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)
SMILES: CCC(C)C(=O)O
Molecular Formula: C5H10O2
Molecular Weight: 102.13 g/mol

2-Methylbutanoic acid

CAS No.: 116-53-0

Cat. No.: VC20850456

Molecular Formula: C5H10O2

Molecular Weight: 102.13 g/mol

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2-Methylbutanoic acid - 116-53-0

Specification

Description 2-methylbutyric acid is a methylbutyric acid comprising a butyric acid core carrying a 2-methyl substituent. Produced from amino acid leucine during nutrient starvation in bacteria. It has a role as a bacterial metabolite and a human metabolite. It is a conjugate acid of a 2-methylbutyrate.
Carbopol 974P is a highly carboxylated polymer composed of lightly cross-linked polyacrylic acid with a broad-spectrum mechanism based on acidification of pathogens. It was under development by ReProtect LLC. It is a gel that may help both block the spread of sexually transmitted diseases and reduce unwanted pregnancies. The compound, known as BufferGel, was in advanced clinical trials for its ability to prevent pregnancy, but was discontinued.
2-Methylbutanoic acid is a natural product found in Francisella tularensis, Angelica gigas, and other organisms with data available.
2-Methylbutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 116-53-0
Molecular Formula C5H10O2
Molecular Weight 102.13 g/mol
IUPAC Name 2-methylbutanoic acid
Standard InChI InChI=1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)
Standard InChI Key WLAMNBDJUVNPJU-UHFFFAOYSA-N
SMILES CCC(C)C(=O)O
Canonical SMILES CCC(C)C(=O)O
Boiling Point 176.00 to 177.00 °C. @ 760.00 mm Hg

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